![molecular formula C10H10N2O3 B6258195 methyl 5-methoxy-1H-pyrrolo[2,3-b]pyridine-2-carboxylate CAS No. 1260385-39-4](/img/no-structure.png)
methyl 5-methoxy-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
Overview
Description
Methyl 5-methoxy-1H-pyrrolo[2,3-b]pyridine-2-carboxylate (methyl 5-methoxy-P2C) is a synthetic compound that has been widely used in scientific research due to its unique properties. It has been used in a variety of applications, ranging from drug discovery to the study of biological processes.
Scientific Research Applications
Methyl 5-methoxy-P2C has been used extensively in scientific research. It has been used as a tool to study the structure and function of proteins and other biological molecules. Additionally, it has been used to study the effects of various drugs on the body. It has also been used to investigate the pharmacological effects of various compounds, including those found in natural products.
Mechanism of Action
Methyl 5-methoxy-P2C is known to interact with proteins and other biological molecules. It binds to the active sites of proteins and alters their structure and function. Additionally, it can interact with other molecules, such as hormones and neurotransmitters, and modulate their activity.
Biochemical and Physiological Effects
Methyl 5-methoxy-P2C has been shown to have a variety of biochemical and physiological effects. It has been shown to have an anti-inflammatory effect and to modulate the activity of various enzymes, including cytochrome P450 enzymes. Additionally, it has been shown to modulate the activity of various hormones, such as adrenaline and cortisol.
Advantages and Limitations for Lab Experiments
Methyl 5-methoxy-P2C has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is relatively stable in solution. Additionally, it has low toxicity, making it safe to use in experiments. However, it can be difficult to obtain in large quantities, making it difficult to use in large-scale experiments.
Future Directions
Methyl 5-methoxy-P2C has great potential for use in a variety of scientific research applications. It can be used to study the structure and function of proteins and other biological molecules, as well as to investigate the pharmacological effects of various compounds. Additionally, it could be used to study the effects of various drugs on the body, and to develop new drugs and therapies. Furthermore, it could be used to develop new tools for drug discovery and for the study of biochemical and physiological processes.
Synthesis Methods
Methyl 5-methoxy-P2C can be synthesized in several ways. One method involves the reaction of 2-methyl-5-methoxy-1H-pyrrole-2-carboxylic acid with sodium methoxide in methanol. This reaction produces a methyl ester, which is then isolated and purified. Another method involves the reaction of 2-methyl-5-methoxy-1H-pyrrole-2-carboxylic acid with ethyl chloroformate in dichloromethane. This reaction produces a methyl ester, which is then isolated and purified.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 5-methoxy-1H-pyrrolo[2,3-b]pyridine-2-carboxylate involves the reaction of 2-methoxy-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid with methyl chloroformate in the presence of a base to form the desired product.", "Starting Materials": [ "2-methoxy-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid", "Methyl chloroformate", "Base (e.g. triethylamine)" ], "Reaction": [ "To a solution of 2-methoxy-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid in a suitable solvent (e.g. dichloromethane), add a base (e.g. triethylamine) and cool the solution to 0-5°C.", "Slowly add methyl chloroformate to the reaction mixture while maintaining the temperature at 0-5°C.", "Allow the reaction mixture to warm to room temperature and stir for several hours.", "Quench the reaction by adding water and extract the product with a suitable organic solvent (e.g. ethyl acetate).", "Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure to obtain the crude product.", "Purify the crude product by column chromatography using a suitable stationary phase and eluent system to obtain the desired product as a white solid." ] } | |
CAS RN |
1260385-39-4 |
Molecular Formula |
C10H10N2O3 |
Molecular Weight |
206.2 |
Purity |
95 |
Origin of Product |
United States |
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